Cas no 2034232-42-1 (6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide)

• Product Name: 6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide
• CAS No: 2034232-42-1
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 5333370
• Update Time: 2025-06-12

6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)nicotinamide
• 6-methoxy-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]pyridine-3-carboxamide
• 6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide

• Inchi： 1S/C17H18N4O3/c1-24-15-5-4-13(11-19-15)17(23)20-10-12-6-7-18-14(9-12)21-8-2-3-16(21)22/h4-7,9,11H,2-3,8,10H2,1H3,(H,20,23)
• InChI Key： MRPGEJWBDDMPEB-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C=CN=1)CNC(C1C=NC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 459
• XLogP3: 0.6
• Topological Polar Surface Area: 84.4

Additional information on 6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide

Introduction to 6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide (CAS No. 2034232-42-1)

6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide, also known by its CAS number 2034232-42-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a methoxy group, a pyrrolidinone moiety, and a pyridine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of 6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide has been driven by its promising pharmacological properties. Recent studies have highlighted its potential as a selective inhibitor of specific enzymes and receptors, making it a valuable candidate for the treatment of various diseases. The compound's ability to modulate key biological pathways has been extensively investigated, with particular focus on its anti-inflammatory, anti-cancer, and neuroprotective effects.

In the realm of anti-inflammatory research, 6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide has shown significant promise. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the compound's interaction with specific signaling pathways, leading to a reduction in the expression of inflammatory genes.

Beyond its anti-inflammatory properties, 6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide has also been studied for its anti-cancer potential. Research has shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound's ability to target multiple signaling pathways involved in cancer cell survival and proliferation has been attributed to its unique structural features. For instance, the methoxy group and the pyrrolidinone moiety are thought to play crucial roles in enhancing its cytotoxic effects.

In the context of neuroprotection, 6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide has demonstrated neuroprotective effects in both in vitro and in vivo models of neurodegenerative diseases. Studies have shown that it can reduce oxidative stress and prevent neuronal cell death induced by various insults such as glutamate excitotoxicity and beta-amyloid toxicity. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-methoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}pyridine-3-carboxamide have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed following oral administration and demonstrates good bioavailability. Its metabolic stability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-methoxy-N-{[2-(2-oxopyrrolidin-1-y l)pyridin -4 -y l] methyl} pyridine -3 -carboxamide. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile in healthy volunteers. Ongoing studies are focused on assessing its therapeutic potential in patients with specific diseases such as inflammatory disorders, cancer, and neurodegenerative conditions.

The future prospects for 6-methoxy-N-{[2-(2-o xopy rrol id in -1 -y l)p yri din -4 -y l] methyl} pyri dine -3 -car boxam ide are promising. Its unique combination of structural features and pharmacological activities positions it as a valuable asset in the development of novel therapeutics. Continued research is essential to fully understand its mechanisms of action and optimize its use in clinical settings. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and improving patient outcomes.